Meranzin Hydrate: A Technical Guide to Natural Sources, Extraction, and Biological Activity
Meranzin Hydrate: A Technical Guide to Natural Sources, Extraction, and Biological Activity
For Researchers, Scientists, and Drug Development Professionals
Abstract
Meranzin (B15861) hydrate (B1144303), a naturally occurring coumarin (B35378), has garnered significant scientific interest due to its diverse pharmacological activities, including anti-inflammatory, neuroprotective, and anti-depressant effects. This technical guide provides an in-depth overview of the primary natural sources of Meranzin hydrate, detailed methodologies for its extraction and isolation, and an exploration of its known biological activities and associated signaling pathways. Quantitative data is presented in structured tables for comparative analysis, and key experimental workflows and signaling pathways are visualized using DOT language diagrams to facilitate a deeper understanding of this promising bioactive compound.
Natural Sources of Meranzin Hydrate
Meranzin hydrate is predominantly found in various plant species, particularly within the Rutaceae family (citrus plants). Significant concentrations have been identified in the fruits and peels of several Citrus species, as well as in other medicinal plants.
Table 1: Natural Sources of Meranzin Hydrate and Reported Content
| Plant Species | Family | Plant Part | Reported Content of Meranzin Hydrate |
| Fructus aurantii (Bitter Orange) | Rutaceae | Dried immature fruit | 1.98 mg/g of raw herb in extract[1] |
| Citrus grandis 'Tomentosa' (Pomelo) | Rutaceae | Flavedo (peel) | Varies among cultivars; HouYeZhengMao variety showed the highest amount |
| Citrus grandis (Tubtim Siam Pomelo) | Rutaceae | Peel (ethanolic extract) | 11.17% of identified bioactive compounds in GC-MS analysis |
| Murraya paniculata (Orange Jasmine) | Rutaceae | Leaves | Yielded 12 mg from 4 kg of dried leaves[2] |
| Triphasia trifolia | Rutaceae | Not specified | Identified as a source |
| Cnidium monnieri | Apiaceae | Fruit | Identified as a source |
| Murraya exotica | Rutaceae | Not specified | Identified as a source |
| Skimmia reevesiana | Rutaceae | Not specified | Reported to contain Meranzin hydrate |
| Phebalium tuberculosum | Rutaceae | Not specified | Reported to contain Meranzin hydrate |
| Citrus reticulata Blanco (Mandarin Orange) | Rutaceae | Not specified | Identified as a botanical source[3] |
The content of Meranzin hydrate in Fructus aurantii has been observed to decrease as the harvest time is delayed[4][5].
Extraction and Isolation Protocols
The extraction and isolation of Meranzin hydrate from its natural sources typically involve solvent extraction followed by chromatographic purification. Supercritical fluid extraction (SFE) presents a greener alternative.
Solvent Extraction and Column Chromatography
This method is widely employed for the laboratory-scale isolation of Meranzin hydrate.
Experimental Protocol: Isolation from Murraya paniculata [2]
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Extraction:
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Air-dry the leaves of Murraya paniculata (4 kg) and grind them into a coarse powder.
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Exhaustively extract the powdered leaves with methanol (B129727) at room temperature.
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Concentrate the methanol extract under reduced pressure to yield a crude extract (e.g., 438 g).
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Partitioning:
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Partition a portion of the methanol extract (e.g., 200 g) between n-hexane and methanol containing 10% water to remove nonpolar compounds.
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Separate the aqueous methanol layer and extract it with ethyl acetate (B1210297).
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Column Chromatography (Step 1):
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Concentrate the ethyl acetate fraction and subject it to column chromatography on silica (B1680970) gel 60.
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Elute the column using a step gradient of n-hexane-ethyl acetate-methanol.
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Column Chromatography (Step 2):
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Collect the fraction eluted with n-hexane/ethyl acetate (1:4).
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Further purify this fraction by a second round of column chromatography on silica gel using a chloroform:ethyl acetate (1:1) solvent system.
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Isolation:
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Collect the fractions containing the pure compound and concentrate them to yield Meranzin hydrate (e.g., 12 mg).
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Characterize the isolated compound using spectroscopic methods (NMR, MS).
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Supercritical Fluid Extraction (SFE)
SFE using carbon dioxide (CO2) is an environmentally friendly and efficient method for extracting coumarins from citrus peels. While a specific protocol for Meranzin hydrate is not extensively detailed, a general procedure can be adapted.
General Experimental Protocol: SFE of Coumarins from Citrus Peel
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Sample Preparation:
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Dry fresh citrus peels to a constant weight.
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Grind the dried peels to a uniform particle size.
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SFE System Setup:
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Load the ground peel material into the extraction vessel of the SFE system.
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Extraction Parameters:
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Pressurize the system with CO2 to the desired pressure (e.g., 15 MPa).
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Set the extraction temperature (e.g., 35-60°C).
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Maintain a constant CO2 flow rate (e.g., 23 L/h).
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An organic co-solvent like ethanol (B145695) can be added to the CO2 to increase the polarity of the supercritical fluid and enhance the extraction of more polar compounds like Meranzin hydrate.
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Collection:
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The extracted compounds are separated from the supercritical fluid in a separator by depressurization.
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Collect the extract for further purification, typically by chromatography, if needed.
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Optimal conditions for the extraction of coumarins from Citrus maxima peel using SFE were found to be 50°C and 27.6 MPa, with ethanol as a modifier significantly improving extraction efficiency.
Spectroscopic Data for Structural Elucidation
The structure of Meranzin hydrate is confirmed using various spectroscopic techniques.
Table 2: Key Spectroscopic Data for Meranzin Hydrate
| Technique | Data |
| ¹H NMR | Signals corresponding to the coumarin core, a methoxy (B1213986) group, and the dihydroxy-isopentyl side chain are observed. |
| ¹³C NMR | Resonances confirming the presence of the coumarin lactone carbonyl, aromatic carbons, the methoxy carbon, and the carbons of the side chain. |
| Mass Spectrometry (MS) | Molecular ion peak corresponding to the molecular formula C15H18O5. Fragmentation patterns can provide further structural information. |
Biological Activities and Signaling Pathways
Meranzin hydrate exhibits a range of biological activities, with its anti-inflammatory and neuroprotective effects being of particular interest. These effects are often mediated through the modulation of key cellular signaling pathways. While direct studies on Meranzin hydrate are emerging, the mechanisms can be inferred from studies on related coumarin derivatives.
Anti-inflammatory Activity
Coumarin derivatives are known to exert anti-inflammatory effects by modulating the NF-κB and MAPK signaling pathways.
NF-κB Signaling Pathway:
The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation. In response to inflammatory stimuli like lipopolysaccharide (LPS), the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of the inhibitory protein IκBα. This allows the NF-κB (p65/p50) dimer to translocate to the nucleus and induce the transcription of pro-inflammatory genes, including TNF-α, IL-6, and COX-2. Coumarin derivatives have been shown to inhibit this pathway by preventing the phosphorylation of IκBα and the nuclear translocation of NF-κB.[6][7]
MAPK Signaling Pathway:
The Mitogen-Activated Protein Kinase (MAPK) pathway, including ERK, JNK, and p38, is another critical pathway in the inflammatory response. Activation of these kinases by inflammatory stimuli leads to the activation of transcription factors like AP-1, which also promotes the expression of pro-inflammatory genes. Several coumarin derivatives have been demonstrated to inhibit the phosphorylation of ERK, JNK, and p38, thereby downregulating the inflammatory cascade.[2][8]
Neuroprotective and Antidepressant-like Effects
Recent studies have highlighted the potential of Meranzin hydrate in neuroscience. It has been shown to exert antidepressant-like effects, and this action is linked to the modulation of specific neuronal signaling pathways. One study indicated the involvement of the AMPA–ERK1/2–BDNF pathway in the antidepressant action of Meranzin hydrate.[9] Furthermore, Meranzin hydrate has been found to exert antidepressant effects by suppressing caspase-4, which in turn regulates glial cell and neuronal functions in the hippocampus.[10]
Conclusion
Meranzin hydrate is a readily available natural coumarin with a promising profile of biological activities. The extraction and isolation methodologies are well-established, allowing for its procurement for research and development purposes. Its demonstrated anti-inflammatory and neuroprotective effects, likely mediated through the modulation of the NF-κB and MAPK signaling pathways, make it a compelling candidate for further investigation in the development of novel therapeutics for inflammatory and neurological disorders. This guide provides a foundational resource for scientists and researchers to advance the study and potential application of Meranzin hydrate.
References
- 1. Multi-Component Comparative Pharmacokinetics in Rats After Oral Administration of Fructus aurantii Extract, Naringin, Neohesperidin, and Naringin-Neohesperidin - PMC [pmc.ncbi.nlm.nih.gov]
- 2. academic.oup.com [academic.oup.com]
- 3. CAS 5875-49-0 | Meranzin hydrate [phytopurify.com]
- 4. researchgate.net [researchgate.net]
- 5. researchgate.net [researchgate.net]
- 6. Anti-Inflammatory Effect of Novel 7-Substituted Coumarin Derivatives through Inhibition of NF-κB Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. mdpi.com [mdpi.com]
- 8. mdpi.com [mdpi.com]
- 9. researchgate.net [researchgate.net]
- 10. A rich component of Fructus Aurantii, meranzin hydrate, exerts antidepressant effects via suppressing caspase4 to regulate glial cell and neuronal functions in the hippocampus - PubMed [pubmed.ncbi.nlm.nih.gov]
